methyl 1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C6H8N2O2/c1-8-4-3-5(7-8)6(9)10-2/h3-4H,1-2H3
• InChI Key: WUUOFOYBXXQAGD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)OC
• Molecular Formula: C6H8N2O2
• DSSTOX Substance ID: DTXSID80426885
• Molecular Weight: 140.14 g/mol
• CAS RN: 17827-61-1

Description

“Methyl 1H-pyrazole-3-carboxylate” is a chemical compound used as a pharmaceutical intermediate. It is soluble in methanol.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “methyl 1-methyl-1H-pyrazole-3-carboxylate”, often involves the reaction of α,β-ethylenic ketones with hydrazine derivatives to form pyrazolines. After the removal of the leaving group, the desired pyrazoles are obtained.

Molecular Structure Analysis

The molecular formula of “methyl 1-methyl-1H-pyrazole-3-carboxylate” is C5H6N2O2. The InChI string is InChI=1S/C5H6N2O2/c1-9-5(8)4-2-3-6-7-4/h2-3H,1H3,(H,6,7). The Canonical SMILES string is COC(=O)C1=CC=NN1.

Physical And Chemical Properties Analysis

“Methyl 1H-pyrazole-3-carboxylate” is a solid compound. Its molecular weight is 126.11 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. It has a rotatable bond count of 2.

Scientific Research Applications

Synthesis and Characterization

The scientific research applications of methyl 1-methyl-1H-pyrazole-3-carboxylate are primarily focused on the synthesis and characterization of novel compounds. For example, Radi et al. (2015) synthesized novel pyrazole-dicarboxylate acid derivatives and investigated their coordination and crystallization properties with various metals, leading to the formation of mononuclear chelate complexes. This research highlights the potential of such derivatives in the synthesis of coordination compounds, which could have applications in catalysis, material science, and as ligands in coordination chemistry (Radi et al., 2015).

Molecular Structure Analysis

In another study, Viveka et al. (2016) combined experimental and theoretical studies to analyze the structural, spectral, and theoretical aspects of pyrazole-4-carboxylic acid derivatives. They conducted a thorough characterization using various techniques, including NMR, FT-IR spectroscopy, and X-ray diffraction, providing insights into the molecular structure and electronic properties of these compounds (Viveka et al., 2016).

Antifungal and Antibacterial Activities

Research on the biological activities of pyrazole derivatives has also been conducted. For instance, a study on the synthesis and antifungal activity of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides revealed that some derivatives exhibited significant antifungal activities, with one compound showing higher activity than the commercial fungicide boscalid. This suggests potential applications of these compounds in developing new antifungal agents (Shijie Du et al., 2015).

Corrosion Inhibition

Pyrazole derivatives have also been explored as corrosion inhibitors for metals. Herrag et al. (2007) evaluated the corrosion inhibition properties of specific pyrazole compounds on steel in hydrochloric acid, finding that they significantly reduced corrosion rates, with efficiencies reaching up to 98.5%. This indicates their potential application in protecting metals from corrosion in industrial settings (Herrag et al., 2007).

Safety and Hazards

“Methyl 1H-pyrazole-3-carboxylate” is considered hazardous. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound.

Synthesis routes and methods

Procedure details

To a solution of compound 1 (1.26 g, 10 mmol) in methanol (30 mL) was added sulfuric acid (0.5 mL). The resulting mixture was refluxed for 2 h and the solvent was evaporated. The residue was dissolved in EA (60 mL) and washed with brine, dried over Na2SO4. Then filtered and concentrated to give the product.